Cas no 433-25-0 (4,4,4-Trifluorobutan-1,3-diol)

• Product name: 4,4,4-Trifluorobutan-1,3-diol
• CAS No: 433-25-0
• MF: C₄H₇F₃O₂
• MW: 144.092392206192
• CID: 1015777
• PubChem ID: 5231717

4,4,4-Trifluorobutan-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluorobutan-1,3-diol
• 4,4,4-Trifluoro-1,3-butanediol
• SB47878
• AKOS003617514
• S-TFBDOL, (2S)-2,4-Dihydroxy-1,1,1-trifluorobutane
• AKOS017344980
• (2R)-2,4-Dihydroxy-1,1,1-trifluorobutane, R-TFBDOL
• 4,4,4-trifluorobutane-1,3-diol
• 433-25-0
• MFCD00460455
• SCHEMBL2988235
• SB47761
• DB-063100
• 4,4,4-Trifluoro-butane-1,3-diol
• DTXSID301306763
• DB-063068
• 2,4-Dihydroxy-1,1,1-trifluorobutane

• Inchi： InChI=1S/C4H7F3O2/c5-4(6,7)3(9)1-2-8/h3,8-9H,1-2H2
• InChI Key： SCLIIHMYYAHRGK-UHFFFAOYSA-N
• SMILES： C(CO)C(C(F)(F)F)O

Computed Properties

• Exact Mass: 144.03981
• Monoisotopic Mass: 144.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins